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Compound of Interest

Compound Name: Diethyl glutaconate

Cat. No.: B146653

Technical Guide: Diethyl Glutaconate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of diethyl glutaconate. The information is intended to support researchers and
professionals in the fields of chemistry and drug development in understanding the basic
characteristics of this compound.

Core Properties of Diethyl Glutaconate

Diethyl glutaconate is a diethyl ester of glutaconic acid. It is commercially available and used
in various research applications, including as a biochemical for proteomics research and as a
building block in organic synthesis.[1]

Physicochemical Data

The key quantitative properties of diethyl glutaconate are summarized in the table below for
easy reference.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b146653?utm_src=pdf-interest
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://www.scbt.com/zh/p/diethyl-glutaconate-mixture-of-cis-and-trans-2049-67-4
https://www.benchchem.com/product/b146653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CoH1404 [2][3]
Molecular Weight 186.21 g/mol [3]

2-Pentenedioic acid, diethyl
Alternate Names ester; Glutaconic acid, diethyl [2][4]

ester; Diethyl 2-pentenedioate

CAS Number 2049-67-4 [2][3]
Form Liquid [3]
Density 1.053 g/mL at 25 °C [3]
Boiling Point 236-238 °C [3]
Refractive Index n20/D 1.446 [3]
Flash Point 113 °C (235.4 °F) - closed cup [3]

Chemical Structure

The molecular structure of diethyl glutaconate is depicted in the following diagram.

Figure 1. Chemical structure of diethyl glutaconate.

Experimental Protocols and Biological Pathways

Extensive searches for detailed experimental protocols regarding the synthesis or application
of diethyl glutaconate did not yield specific, reproducible methodologies within the scope of
this guide. While general procedures for the synthesis of related diethyl esters are available,
protocols explicitly detailing the preparation and use of diethyl glutaconate are not readily
found in the surveyed literature.[5][6][7]

Similarly, there is no readily available information in the scientific literature describing the
involvement of diethyl glutaconate in specific signaling pathways or broader biological
processes. Its primary documented application is as a chemical reagent for research purposes.

[1]
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For professionals requiring this compound, it is recommended to source it from established
chemical suppliers and to refer to the safety data sheets (SDS) for handling and storage
information.[3] Further investigation into specialized chemical synthesis literature or patent
databases may be necessary to uncover specific reaction protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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